4-Cyclopropoxy-3-iodobenzenesulfonamide

• Molecular Formula: C9H10INO3S
• Molecular Weight: 339.15 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-iodobenzenesulfonamide
• InChI: InChI=1S/C9H10INO3S/c10-8-5-7(15(11,12)13)3-4-9(8)14-6-1-2-6/h3-6H,1-2H2,(H2,11,12,13)
• InChI Key: QYQCILSONGTABE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)S(=O)(=O)N)I

Description

4-Cyclopropoxy-3-iodobenzenesulfonamide is a benzenesulfonamide derivative characterized by a cyclopropoxy group at the para position and an iodine substituent at the meta position relative to the sulfonamide functional group. Sulfonamides are widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and enzyme inhibitory activities. The unique substitution pattern of this compound—specifically the electron-withdrawing iodine and the strained cyclopropoxy ring—may influence its electronic properties, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-iodobenzenesulfonamide typically involves the reaction of 4-cyclopropoxybenzenesulfonyl chloride with iodine in the presence of a suitable base. The reaction conditions often include the use of solvents such as dichloromethane or acetonitrile, and the reaction is carried out at room temperature .

Industrial Production Methods

While specific industrial production methods for 4-Cyclopropoxy-3-iodobenzenesulfonamide are not widely documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle the reagents and by-products .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-iodobenzenesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The sulfonamide group can undergo oxidation to form sulfonic acids or reduction to form sulfinamides.

Common Reagents and Conditions

Substitution: Common reagents include nucleophiles like sodium azide or potassium thiocyanate, and the reactions are typically carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed under anhydrous conditions.

Major Products

The major products formed from these reactions include substituted benzenesulfonamides, sulfonic acids, and sulfinamides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-Cyclopropoxy-3-iodobenzenesulfonamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a drug candidate for various diseases, leveraging its sulfonamide moiety.

Industry: It is utilized in the production of specialty chemicals and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-iodobenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group is known to inhibit the activity of certain enzymes by mimicking the structure of natural substrates, thereby blocking the enzyme’s active site . This inhibition can lead to various biological effects, including antimicrobial and anticancer activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Despite the absence of direct references to 4-cyclopropoxy-3-iodobenzenesulfonamide in the provided evidence, comparisons can be inferred based on structural analogs and related compound classes:

Substituent Effects in Sulfonamide Derivatives

• Iodine vs. Other Halogens: Iodine’s large atomic radius and polarizability may enhance intermolecular interactions (e.g., halogen bonding) compared to smaller halogens like chlorine or bromine. For example, 4-chloro-3-nitrobenzenesulfonamide derivatives are known for their antimicrobial activity, but iodine’s impact on similar properties remains unexplored in the provided data .
• Cyclopropoxy vs. Alkoxy Groups: The cyclopropoxy group introduces steric strain and unique electronic effects. In contrast, compounds like 4-methoxybenzenesulfonamide exhibit improved metabolic stability due to reduced steric hindrance.

Functional Group Comparisons

• Sulfonamide vs. Carboxamide : lists carboxamide derivatives (e.g., imidazole-4-carboxamides), which typically exhibit different solubility and hydrogen-bonding profiles compared to sulfonamides. Sulfonamides generally have higher acidity (pKa ~10) due to the sulfonyl group, affecting bioavailability .
• Chromone Derivatives : discusses chromone-based compounds with sulfur-containing groups (e.g., 5-[(4-oxo-4H-chromen-3-yl)methylidene]-4,6-dithioxo-1,3,2-diazaphosphinane). These differ fundamentally from benzenesulfonamides but highlight the role of sulfur in modulating redox and binding properties .

Pharmacological Context

• Anticancer Agents: and list compounds like dacarbazine (a triazene) and procarbazine (a hydrazine derivative), which are structurally unrelated but share applications in oncology.

Data Table: Hypothetical Comparison Based on Structural Analogues

Compound Name	Key Substituents	Functional Groups	Potential Applications	Evidence Reference
4-Cyclopropoxy-3-iodobenzenesulfonamide	Cyclopropoxy (C4), Iodo (C3)	Sulfonamide	Enzyme inhibition (hypothetical)	N/A
4-Methoxybenzenesulfonamide	Methoxy (C4)	Sulfonamide	Antimicrobial, Diuretics
5-(3,3-Dimethyltriazeno)imidazole-4-carboxamide	Triazeno, Methyl	Carboxamide	Anticancer (e.g., Dacarbazine)
5-[(4-Oxo-4H-chromen-3-yl)methylidene]-4,6-dithioxo-1,3,2-diazaphosphinane	Chromone, Dithioxo	Diazaphosphinane	Antioxidant, Enzyme modulation